Cas no 2171214-28-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid
• CAS No: 2171214-28-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6190550
• PubChem ID: 165537535
• Update Time: 2025-06-28

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid
• EN300-1502515
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylpropanoic acid
• 2171214-28-9

• Inchi： 1S/C24H28N2O5/c1-4-20(21(27)25-14-24(2,3)22(28)29)26-23(30)31-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,4,13-14H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)/t20-/m0/s1
• InChI Key： ABAFAUKDESQHKT-FQEVSTJZSA-N
• SMILES： O(C(N[C@@H](CC)C(NCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid (CAS No. 2171214-28-9)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid (CAS No. 2171214-28-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique 2,2-dimethylpropanoic acid backbone coupled with an Fmoc-protected amino group, making it invaluable for solid-phase peptide synthesis (SPPS). Its molecular structure ensures high stability and reactivity, catering to the growing demand for precision in bioconjugation and drug development.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern peptide chemistry, offering reversible protection for amino acids during synthesis. Researchers favor CAS No. 2171214-28-9 for its compatibility with automated synthesizers and its role in producing therapeutic peptides, a hotspot in oncology and metabolic disorder treatments. Recent trends highlight its use in targeted drug delivery systems, where precise molecular modifications are critical.

In the context of green chemistry, this compound aligns with the push for sustainable synthesis methods. Its efficient deprotection under mild conditions reduces waste, addressing environmental concerns. Additionally, its application in CRISPR-based protein engineering and antibody-drug conjugates (ADCs) has garnered attention, as these fields dominate biotech discussions. Users often search for "Fmoc-amino acid applications" or "peptide synthesis reagents," reflecting its relevance in cutting-edge research.

From a commercial perspective, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid is supplied with stringent purity standards (≥95% HPLC), meeting the needs of GMP manufacturing. Analytical techniques like NMR and mass spectrometry ensure batch consistency, a priority for regulatory compliance. FAQs such as "How to store Fmoc-amino acids?" (answer: -20°C under inert gas) underscore its handling protocols.

The compound’s role in neurological research is another emerging focus, particularly in designing peptides that modulate blood-brain barrier permeability. With the rise of personalized medicine, its modularity supports tailor-made therapies, a frequent topic in AI-driven drug discovery forums. Searches for "CAS 2171214-28-9 suppliers" often correlate with regional regulatory updates, emphasizing global supply chain transparency.

In summary, CAS No. 2171214-28-9 exemplifies innovation at the intersection of chemistry and biology. Its versatility in peptide design, coupled with sustainability and precision medicine trends, solidifies its status as a pivotal tool for researchers navigating the future of biopharmaceuticals.